Cas no 2228451-85-0 (2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide
• CAS No: 2228451-85-0
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 5893340
• PubChem ID: 165652350
• Update Time: 2025-06-13

2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide
• 2228451-85-0
• EN300-1746324

• Inchi： 1S/C5H8N4S/c1-9-4(2-5(6)10)3-7-8-9/h3H,2H2,1H3,(H2,6,10)
• InChI Key： JFZXGISEQRWZQS-UHFFFAOYSA-N
• SMILES： S=C(CC1=CN=NN1C)N

Computed Properties

• Exact Mass: 156.04696745g/mol
• Monoisotopic Mass: 156.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide

Research Brief on 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide (CAS: 2228451-85-0): Advances and Applications in Chemical Biology and Medicine

The compound 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide (CAS: 2228451-85-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This thioamide derivative, featuring a 1,2,3-triazole moiety, has garnered attention due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in targeting enzymes and protein-protein interactions implicated in various diseases.

One of the key areas of investigation has been the compound's ability to modulate enzymatic activity. Researchers have demonstrated that 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide can act as an inhibitor for specific kinases and proteases, making it a valuable tool for studying signal transduction pathways. Its thioamide group is believed to contribute to its binding affinity, while the triazole ring enhances its metabolic stability. These features have prompted further exploration of its pharmacokinetic properties and potential as a lead compound for drug development.

In recent preclinical studies, this compound has shown remarkable activity against certain cancer cell lines. The mechanism appears to involve the disruption of cellular redox homeostasis, leading to selective cytotoxicity in malignant cells while sparing normal tissues. Additionally, its ability to chelate metal ions has opened new avenues for research in metalloenzyme inhibition, particularly in the context of infectious diseases where metal-dependent enzymes play crucial roles in pathogen survival.

The synthetic accessibility of 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide has also been a focus of recent publications. Several efficient synthetic routes have been reported, including click chemistry approaches that allow for rapid diversification of the core structure. This synthetic flexibility enables the generation of compound libraries for structure-activity relationship studies, significantly accelerating the optimization process for potential therapeutic applications.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary data suggest that modifications to the thioamide moiety could enhance tissue specificity, while maintaining the compound's biological activity. Furthermore, computational modeling studies are underway to better understand its interaction profiles with various biological targets, which could inform the design of more potent and selective derivatives.

As the body of research on 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethanethioamide continues to grow, it is becoming increasingly clear that this compound represents a valuable addition to the medicinal chemist's toolbox. Its unique combination of chemical features and biological activities positions it as a promising candidate for further development across multiple therapeutic areas. Future studies will likely focus on advancing the most promising derivatives through preclinical development while continuing to elucidate its mechanisms of action at the molecular level.